Cas no 1806915-62-7 (4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine)

• Product Name: 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine
• CAS No: 1806915-62-7
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4856318
• Update Time: 2025-10-28

4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-7-5(12)2-4(3-9)13-6(7)8(10)11/h2,8H,3H2,1H3,(H2,12,13)
• InChI Key： WBJJRAYSYNXYSH-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(C(F)F)=N1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine

4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine: A Comprehensive Overview

4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine, with the CAS number 1806915-62-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with an amino group at position 4, a chloromethyl group at position 6, a difluoromethyl group at position 2, and a methoxy group at position 3. These substituents confer the molecule with distinctive chemical properties and reactivity, making it a valuable compound for various applications.

The synthesis of 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine involves a series of intricate chemical reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, which has been pivotal in its increasing utilization across diverse research domains.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups on the pyridine ring allows for extensive chemical modification, enabling researchers to explore its potential as a building block for novel pharmaceutical agents. For instance, studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, suggesting its potential utility in the development of therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its medicinal applications, 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine has also found relevance in materials science. The molecule's ability to coordinate with metal ions has led to its exploration as a ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.

The electronic properties of this compound have also been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have revealed that the molecule possesses a conjugated π-system that facilitates electron delocalization, enhancing its electrical conductivity when incorporated into organic semiconductors. This property has sparked interest in its use as an active layer material in organic photovoltaic devices (OPVs), where it could potentially improve device efficiency by optimizing charge transport mechanisms.

Furthermore, recent research has focused on the environmental impact of 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine. Studies have shown that under specific conditions, the compound undergoes biodegradation via enzymatic pathways, reducing its persistence in aquatic ecosystems. This finding is crucial for assessing its environmental safety and guiding sustainable practices in its production and disposal.

In conclusion, 4-Amino-6-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine stands out as a versatile and multifaceted compound with significant implications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and computational modeling techniques, continues to unlock new avenues for exploration and application. As research progresses, this compound is poised to play an increasingly important role in both academic research and industrial development.